Cas no 49674-30-8 (3-iodo-5-nitroBenzonitrile)

3-iodo-5-nitroBenzonitrile structure

3-iodo-5-nitroBenzonitrile structure

Product Name:3-iodo-5-nitroBenzonitrile

CAS No:49674-30-8

MF:C₇H₃IN₂O₂

MW:274.01539349556

MDL:MFCD00464943

CID:2113659

PubChem ID:3693009

Update Time:2025-04-21

3-iodo-5-nitroBenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-iodo-5-nitroBenzonitrile
- STK366897
- DA-23515
- 49674-30-8
- AKOS005443904
- MFCD00464943
- MDL： MFCD00464943
- Inchi： 1S/C7H3IN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
- InChI Key： UEPUKJLGQKVRQM-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 273.92392Da
Monoisotopic Mass: 273.92392Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 69.6Å²

3-iodo-5-nitroBenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013033479-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8	97%	1g	$1490.00	2023-09-01
Apollo Scientific	OR401059-250mg	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	250mg	£120.00	2025-02-20
Apollo Scientific	OR401059-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	1g	£360.00	2025-02-20
Apollo Scientific	OR401059-5g	3-Iodo-5-nitrobenzonitrile	49674-30-8	95%	5g	£1080.00	2025-02-20
abcr	AB544301-250 mg	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	250MG	€165.00	2023-04-14
abcr	AB544301-1 g	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	1g	€428.00	2023-04-14
abcr	AB544301-250mg	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	250mg	€165.00	2025-04-18
abcr	AB544301-1g	3-Iodo-5-nitrobenzonitrile, 95%; .	49674-30-8	95%	1g	€428.00	2025-04-18
A2B Chem LLC	AZ92210-250mg	3-Iodo-5-nitrobenzonitrile	49674-30-8		250mg	$213.00	2024-04-19
A2B Chem LLC	AZ92210-1g	3-Iodo-5-nitrobenzonitrile	49674-30-8		1g	$557.00	2024-04-19

3-iodo-5-nitroBenzonitrile Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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